Cas no 681255-87-8 (2,1-Benzisoxazole-3-carboxylic acid, 5-fluoro-, methyl ester)

2,1-Benzisoxazole-3-carboxylic acid, 5-fluoro-, methyl ester structure
681255-87-8 structure
Product Name:2,1-Benzisoxazole-3-carboxylic acid, 5-fluoro-, methyl ester
CAS No:681255-87-8
MF:C9H6FNO3
MW:195.147245883942
CID:4141367
PubChem ID:85963694
Update Time:2025-04-24

2,1-Benzisoxazole-3-carboxylic acid, 5-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,1-Benzisoxazole-3-carboxylic acid, 5-fluoro-, methyl ester
    • SY364397
    • methyl 5-fluorobenzo[c]isoxazole-3-carboxylate
    • 681255-87-8
    • Inchi: 1S/C9H6FNO3/c1-13-9(12)8-6-4-5(10)2-3-7(6)11-14-8/h2-4H,1H3
    • InChI Key: VIUSWNJRSWCZSZ-UHFFFAOYSA-N
    • SMILES: N1=C2C(C=C(F)C=C2)=C(C(OC)=O)O1

Computed Properties

  • Exact Mass: 195.03317122Da
  • Monoisotopic Mass: 195.03317122Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 52.3Ų
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